Cas no 42185-03-5 (2-N-Propoxyethylamine)

• Product Name: 2-N-Propoxyethylamine
• CAS No: 42185-03-5
• MF: C₅H₁₃NO
• MW: 103.162821531296
• MDL: MFCD00047955
• CID: 329571
• PubChem ID: 87562785
• Update Time: 2025-11-02

2-N-Propoxyethylamine Chemical and Physical Properties

Names and Identifiers

• Ethanamine, 2-propoxy-
• 2-Propoxyethylamine
• 2-Propoxyethanamine
• 2-AMINOETHYL N-PROPYL ETHER
• 2-Aminoethyl Propyl Ether
• 2-n-propoxyethylamine
• 2-propoxyethan-1-amine
• 3-oxa-hexylamine
• 3-propoxyethylamine
• Ethanamine,2-propoxy
• O-Propylethanolamine
• propoxyethylamine
• 2-Propoxyethanamine, AldrichCPR
• EN300-386123
• STR08697
• BP-10794
• 2-propoxy-ethylamine
• D88415
• [2-(propyloxy)ethyl]amine
• SCHEMBL162682
• NS00031118
• 42185-03-5
• AKOS005256740
• 2-n-PROPOXY ETHYLAMINE
• 2-Propoxy-1-ethanamine
• MFCD00047955
• EINECS 255-699-7
• 2-AMINOETHYLPROPYLETHER
• FT-0639769
• DTXSID20195003
• 2-Propoxyethanamine #
• DB-050867
• A1325
• 2-N-Propoxyethylamine

• MDL： MFCD00047955
• Inchi： 1S/C5H13NO/c1-2-4-7-5-3-6/h2-6H2,1H3
• InChI Key： HMWXCSCBUXKXSA-UHFFFAOYSA-N
• SMILES： O(CCN)CCC

Computed Properties

• Exact Mass: 103.10000
• Monoisotopic Mass: 103.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 4
• Complexity: 31.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0
• Topological Polar Surface Area: 35.2A^2

Experimental Properties

• Color/Form: Not determined
• Density: 0.851
• Boiling Point: 126°C(lit.)
• Flash Point: 31 ºC
• Refractive Index: 1.4126
• PSA: 35.25000
• LogP: 1.07200
• Solubility: Not determined
• Vapor Pressure: 8.1±0.2 mmHg at 25°C

2-N-Propoxyethylamine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：warning
• Hazard Statement： H226-H314
• Warning Statement： P210-P233-P240-P241+P242+P243-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：UN 2733
• Hazard Category Code： 11-34-41-22
• Safety Instruction： S16; S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：3/8
• PackingGroup：III
• Risk Phrases：R11
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2-N-Propoxyethylamine

Exploring the Versatile Applications of 2-N-Propoxyethylamine (CAS No. 42185-03-5)

2-N-Propoxyethylamine (CAS No. 42185-03-5), also known as N-Propoxyethylamine or 2-Propoxyethylamine, is a specialized organic compound with a wide range of applications in industrial and research settings. This amine derivative is characterized by its unique molecular structure, which combines an ethylamine backbone with a propoxy group. The compound's versatility stems from its balanced hydrophilic and lipophilic properties, making it valuable in various chemical processes and formulations.

The growing interest in 2-N-Propoxyethylamine derivatives has been particularly notable in recent years, as researchers explore its potential in sustainable chemistry applications. With increasing focus on green chemistry principles, this compound has attracted attention for its role in developing more environmentally friendly processes. Its molecular structure allows for interesting interactions with both polar and non-polar substances, making it a subject of ongoing research in material science and specialty chemical development.

From a chemical perspective, 2-Propoxyethylamine demonstrates several interesting characteristics. The propoxy group contributes to its moderate solubility profile, while the amine functionality provides reactivity that can be exploited in various synthetic pathways. These properties have led to its use as a building block in the synthesis of more complex molecules, particularly in pharmaceutical intermediates and specialty surfactants. The compound's stability under normal conditions makes it suitable for diverse industrial applications.

Recent technological advancements have highlighted new potential uses for N-Propoxyethylamine in advanced material development. Researchers are investigating its role in creating novel polymer additives and surface modification agents. The compound's ability to act as a linker molecule has shown promise in nanotechnology applications, particularly in the functionalization of nanoparticles and other nanomaterials. These emerging applications align with current trends in materials science and nanotechnology research.

The production and handling of 2-N-Propoxyethylamine require specialized knowledge of organic chemistry principles. Manufacturers must consider factors such as reaction conditions, purification methods, and quality control measures to ensure consistent product performance. The compound's synthesis typically involves well-established organic reactions, but process optimization continues to be an area of active research to improve yields and reduce environmental impact.

Quality specifications for 42185-03-5 are critical for its various applications. Analytical methods such as gas chromatography and mass spectrometry are commonly employed to verify purity and identify potential impurities. The compound's stability profile has been well-documented, with recommended storage conditions that maintain its chemical integrity over extended periods. These quality assurance measures are particularly important for applications where consistency and reliability are paramount.

Market trends indicate growing demand for specialized amines like 2-Propoxyethylamine, driven by expanding applications in research and industrial sectors. The compound's unique properties position it well in niche markets where tailored chemical solutions are required. Industry analysts note particular interest from the pharmaceutical and advanced materials sectors, where the search for novel chemical building blocks continues to drive innovation.

Safety considerations for 2-N-Propoxyethylamine handling follow standard organic chemical protocols. While not classified as highly hazardous, proper laboratory practices including adequate ventilation and personal protective equipment are recommended. The compound's material safety data sheet provides detailed guidance for safe handling, storage, and disposal, in compliance with international chemical safety standards.

Research into N-Propoxyethylamine applications continues to uncover new possibilities. Recent studies have explored its potential in catalytic systems and as a component in specialized solvent formulations. The compound's molecular characteristics make it particularly interesting for applications requiring specific solubility parameters or hydrogen bonding capabilities. These ongoing investigations contribute to a growing body of knowledge about this versatile chemical.

From a commercial perspective, 42185-03-5 represents an important specialty chemical with stable market demand. Suppliers typically offer the compound in various purity grades to meet different application requirements. The global supply chain for such specialized chemicals has become increasingly sophisticated, ensuring reliable availability to researchers and industrial users worldwide.

The future outlook for 2-N-Propoxyethylamine appears promising, with potential applications in emerging technologies. As industries continue to seek specialized chemical solutions, compounds with well-characterized properties and versatile functionality like this amine derivative are likely to maintain their importance. Ongoing research will undoubtedly reveal additional applications that further expand its utility across different scientific and industrial domains.

For researchers considering 2-Propoxyethylamine synthesis or application development, numerous technical resources are available. The compound's well-documented properties and established synthesis routes provide a solid foundation for further investigation. As with any specialized chemical, collaboration with experienced suppliers and thorough literature review are recommended when exploring new applications for this interesting amine derivative.